Cas no 1038508-99-4 (5-(4-Fluoro-phenyl)-thiazole-4-carboxylic acid methyl ester)
1038508-99-4 structure
Product Name:5-(4-Fluoro-phenyl)-thiazole-4-carboxylic acid methyl ester
CAS No:1038508-99-4
MF:C11H8FNO2S
MW:237.250124931335
CID:2144439
Update Time:2023-08-04
5-(4-Fluoro-phenyl)-thiazole-4-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
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- 5-(4-fluoro-phenyl)-thiazole-4-carboxylic acid methyl ester
- Methyl 5-(4-fluorophenyl)thiazole-4-carboxylate
- 5-(4-Fluoro-phenyl)-thiazole-4-carboxylic acid methyl ester
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- Inchi: 1S/C11H8FNO2S/c1-15-11(14)9-10(16-6-13-9)7-2-4-8(12)5-3-7/h2-6H,1H3
- InChI Key: JYGKTWUGNIYBKS-UHFFFAOYSA-N
- SMILES: S1C=NC(C(=O)OC)=C1C1C=CC(=CC=1)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 256
- Topological Polar Surface Area: 67.4
5-(4-Fluoro-phenyl)-thiazole-4-carboxylic acid methyl ester Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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